Cas no 2726-50-3 (Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]-)

Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]- structure
2726-50-3 structure
Product Name:Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]-
CAS No:2726-50-3
MF:C16H12O4
MW:268.264084815979
CID:281559
PubChem ID:256732
Update Time:2025-04-19

Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]-
    • 1-[6-hydroxy-2-(4-hydroxyphenyl)-1-benzofuran-3-yl]ethanone
    • 1-(6-Hydroxy-2-(4-hydroxyphenyl)-1-benzofuran-3-yl)ethanone
    • 6-Hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl methyl ketone
    • AC1L5V96
    • AC1Q5D9F
    • AR-1H1835
    • C15110
    • CTK4F9374
    • NSC84036
    • 2726-50-3
    • NSC 84036
    • KETONE, 6-HYDROXY-2-(P-HYDROXYPHENYL)-3-BENZOFURANYL METHYL
    • ETHANONE, 1-(6-HYDROXY-2-(4-HYDROXYPHENYL)-3-BENZOFURANYL)-
    • YJP146PXQT
    • CHEBI:79629
    • DTXSID90181711
    • NSC-84036
    • Q27148751
    • 1-[6-hydroxy-2-(4-hydroxyphenyl)benzofuran-3-yl]ethanone
    • UNII-YJP146PXQT
    • 1-(6-hydroxy-2-(4-hydroxyphenyl)benzofuran-3-yl)ethanone
    • Inchi: 1S/C16H12O4/c1-9(17)15-13-7-6-12(19)8-14(13)20-16(15)10-2-4-11(18)5-3-10/h2-8,18-19H,1H3
    • InChI Key: PMGWXIYBUNWUGY-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C(C(C)=O)=C1C1C=CC(=CC=1)O)O

Computed Properties

  • Exact Mass: 268.07356
  • Monoisotopic Mass: 268.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 70.7Ų

Experimental Properties

  • PSA: 70.67
  • LogP: 3.71360
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd